Cas no 1396808-43-7 (2-(2-chlorophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1396808-43-7
• MF: C₂₀H₂₂ClN₃O₂
• MW: 371.860583782196
• CID: 6256614
• PubChem ID: 71786515
• Update Time: 2025-06-08

2-(2-chlorophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide
• 2-(2-chlorophenyl)-N-((1-nicotinoylpiperidin-4-yl)methyl)acetamide
• AKOS024534948
• 1396808-43-7
• 2-(2-chlorophenyl)-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide
• F6178-3522
• 2-(2-chlorophenyl)-N-{[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl}acetamide

• Inchi： 1S/C20H22ClN3O2/c21-18-6-2-1-4-16(18)12-19(25)23-13-15-7-10-24(11-8-15)20(26)17-5-3-9-22-14-17/h1-6,9,14-15H,7-8,10-13H2,(H,23,25)
• InChI Key： GZMRBVTURWZNCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1CCN(C(C2C=NC=CC=2)=O)CC1)=O

Computed Properties

• Exact Mass: 371.1400546g/mol
• Monoisotopic Mass: 371.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-N-{1-(pyridine-3-carbonyl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide (CAS No. 1396808-43-7)

2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide, also known by its CAS number 1396808-43-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a piperidine ring, and a pyridine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide is C₂₀H₂₁ClN₂O₂, and its molecular weight is approximately 356.85 g/mol. The compound's structure can be represented as follows:

The synthesis of 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide typically involves multi-step reactions, including the formation of the piperidine ring, the introduction of the chlorophenyl group, and the coupling with the pyridine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. Studies have shown that this compound can exhibit selective binding to specific GPCRs, which may have implications for treating neurological disorders such as Parkinson's disease and Alzheimer's disease.

Additionally, 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide have also been studied to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the therapeutic potential of 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide. Early-phase trials have focused on assessing its safety and tolerability in healthy volunteers, with promising results. Phase II trials are expected to begin soon, aiming to evaluate the compound's efficacy in treating specific diseases such as Parkinson's disease and rheumatoid arthritis.

In conclusion, 2-(2-Chlorophenyl)-N-{1-(Pyridine-3-Carbonyl)Piperidin-4-Ylmethyl}Acetamide (CAS No. 1396808-43-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in treating neurological disorders and inflammatory conditions make it an exciting area of research in medicinal chemistry and pharmaceutical development. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding of these diseases and developing new therapeutic strategies.